

Meta-analysis of clinical trials comparing Insulin degludec to other basal insulins

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Insulin degludec*

Cat. No.: *B10830389*

[Get Quote](#)

A Meta-Analysis of Clinical Trials: Insulin Degludec Versus Other Basal Insulins

A Comparative Guide for Researchers and Drug Development Professionals

Insulin degludec, a second-generation ultra-long-acting basal insulin, has been subject to numerous clinical trials comparing its efficacy and safety against other available basal insulins, primarily insulin glargine (both U100 and U300 formulations) and insulin detemir. This guide provides a comprehensive meta-analysis of these trials, presenting quantitative data, detailed experimental protocols, and visual representations of key biological and methodological frameworks to support research and development in diabetology.

Efficacy Outcomes: Glycemic Control

The primary efficacy endpoint in most clinical trials comparing basal insulins is the change in glycated hemoglobin (HbA1c) from baseline. A consistent finding across multiple meta-analyses of treat-to-target trials is that **insulin degludec** demonstrates non-inferiority in HbA1c reduction compared to other basal insulins like insulin glargine U100 and U300, and insulin detemir.^{[1][2][3][4][5][6]} This indicates that, when titrated to a specific fasting plasma glucose (FPG) target, **insulin degludec** is as effective as its comparators in overall glycemic control.

However, some meta-analyses have shown a statistically significant, albeit modest, greater reduction in FPG with **insulin degludec** compared to insulin glargine U100 and insulin detemir.

[1][7]

Table 1: Comparison of Efficacy Outcomes for **Insulin Degludec** vs. Other Basal Insulins (Meta-Analysis Data)

Outcome	Comparator	Patient Population	Mean Difference (95% CI)	Conclusion
Change in HbA1c (%)	Insulin Glargine U100	Type 1 & 2 Diabetes	0.04 (0.01 to 0.07)	Non-inferiority demonstrated[3]
Insulin Glargine U300	Type 2 Diabetes	-0.05 (-0.15 to 0.05)	Non-inferiority demonstrated[8]	
Insulin Detemir	Type 1 Diabetes	Not significantly different	Comparable efficacy	
Change in FPG (mg/dL)	Insulin Glargine U100	Type 1 & 2 Diabetes	-6.86 (-8.56 to -5.15)	Statistically significant reduction with Degludec[7]
Insulin Glargine U300	Type 2 Diabetes	-10.27 (-13.29 to -7.25)	Statistically significant reduction with Degludec[9]	
Insulin Detemir	Type 1 Diabetes	-19.98 (-32.94 to -7.02)	Statistically significant reduction with Degludec[10]	

Safety Outcomes: Hypoglycemia

A key differentiator among basal insulins is their safety profile, particularly the risk of hypoglycemia. Meta-analyses have consistently demonstrated a lower risk of nocturnal hypoglycemia with **insulin degludec** compared to insulin glargine U100.[1][3][4][11][12][13] The evidence regarding overall and severe hypoglycemia is more varied, with some studies

showing a benefit for **insulin degludec**, particularly in certain patient populations or during specific periods of the trials.[\[4\]](#)[\[11\]](#)

Comparisons with insulin glargine U300 have generally shown a comparable risk of hypoglycemia.[\[8\]](#)[\[14\]](#) The BRIGHT study, a head-to-head trial, found a similar incidence of hypoglycemia over the full study period, but a lower incidence in favor of insulin glargine U300 during the initial titration phase.[\[8\]](#)[\[15\]](#)[\[16\]](#)

Table 2: Comparison of Hypoglycemia Rates for **Insulin Degludec** vs. Other Basal Insulins (Meta-Analysis Data)

Outcome	Comparator	Patient Population	Rate Ratio (95% CI)	Conclusion
Overall Hypoglycemia	Insulin Glargine U100	Type 2 Diabetes	0.82 (0.73 to 0.92)	Lower rate with Degludec [11]
Insulin Glargine U300	Type 2 Diabetes	1.02 (0.80 to 1.30)	Comparable rates [9]	
Insulin Detemir	Type 1 & 2 Diabetes	Significantly lower with Degludec	Lower rate with Degludec [7]	
Nocturnal Hypoglycemia	Insulin Glargine U100	Type 1 & 2 Diabetes	0.74 (0.69 to 0.79)	Lower rate with Degludec [11]
Insulin Glargine U300	Type 2 Diabetes	Not significantly different	Comparable rates	
Insulin Detemir	Type 1 Diabetes	0.67 (0.51 to 0.88)	Lower rate with Degludec [10]	
Severe Hypoglycemia	Insulin Glargine U100	Type 2 Diabetes	0.72 (0.54 to 0.96)	Lower rate with Degludec [4]
Insulin Glargine U300	Type 1 & 2 Diabetes	Not significantly different	Comparable rates [9]	
Insulin Detemir	Type 1 & 2 Diabetes	Not significantly different	Comparable rates [7]	

Experimental Protocols

The majority of comparative clinical trials for basal insulins follow a randomized, open-label, treat-to-target design.^{[5][6][17][18]} This methodology is crucial for comparing the efficacy and safety of different insulins by ensuring that any observed differences are not due to variations in glycemic targets between treatment arms.

Key Methodological Components:


- **Patient Population:** Trials typically enroll adults with type 1 or type 2 diabetes who have been on insulin therapy for a specified duration and have an HbA1c within a predefined range (e.g., 7.0-10.0%).^[18] Key exclusion criteria often include recent severe hypoglycemia, impaired renal or hepatic function, and pregnancy.
- **Randomization and Blinding:** Patients are randomly assigned to receive either **insulin degludec** or the comparator insulin. While most trials are open-label, some, like the SWITCH trials, have employed a double-blind, crossover design to minimize bias.^{[11][19][20][21]}
- **Treatment and Titration:** Both treatment arms follow a "treat-to-target" algorithm, where the basal insulin dose is adjusted weekly or bi-weekly to achieve a pre-specified fasting plasma glucose target (e.g., 70-90 mg/dL).^[16] Bolus insulin (e.g., insulin aspart) is used to cover meals.
- **Endpoints:**
 - **Primary Efficacy Endpoint:** Change in HbA1c from baseline to the end of the trial (typically 26 or 52 weeks).^{[17][18]}
 - **Primary Safety Endpoint:** Number of treatment-emergent severe or blood glucose-confirmed symptomatic hypoglycemic episodes.
 - **Secondary Endpoints:** Change in FPG, insulin dose, body weight, and rates of nocturnal and severe hypoglycemia.

Example Protocol: BEGIN Basal-Bolus Type 2 Trial (Insulin Degludec vs. Insulin Glargine U100)

This 52-week, phase 3, open-label, treat-to-target, non-inferiority trial enrolled adults with type 2 diabetes and an HbA1c of 7.0-10.0%.^[18] Participants were randomized 3:1 to receive once-daily subcutaneous **insulin degludec** or insulin glargine. The basal insulin was titrated to a target pre-breakfast self-measured plasma glucose of 3.9-<5.0 mmol/L (70-<90 mg/dL). The primary outcome was the change in HbA1c from baseline to 52 weeks, with a non-inferiority margin of 0.4%.^[18] Hypoglycemia was a key safety endpoint.

Mandatory Visualizations


Insulin Signaling Pathway



[Click to download full resolution via product page](#)

Caption: Simplified insulin signaling pathway leading to glucose uptake.

Clinical Trial Workflow



[Click to download full resolution via product page](#)

Caption: Generalized workflow of a basal insulin clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. accessdata.fda.gov [accessdata.fda.gov]
- 2. accessdata.fda.gov [accessdata.fda.gov]
- 3. These highlights do not include all the information needed to use LEVEMIR® safely and effectively. See full prescribing information for LEVEMIR. LEVEMIR® (insulin detemir) injection, for subcutaneous use Initial U.S. Approval: 2005 [dailymed.nlm.nih.gov]
- 4. accessdata.fda.gov [accessdata.fda.gov]
- 5. Treating to target in type 2 diabetes: the BEGIN trial programme - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. campus.sanofi [campus.sanofi]
- 8. researchgate.net [researchgate.net]
- 9. A comparative effectiveness study of degludec and insulin glargine 300 U/mL in insulin-naïve patients with type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Comparison of insulin degludec with insulin detemir in type 1 diabetes: a 1-year treat-to-target trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. ajmc.com [ajmc.com]
- 12. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
- 13. accessdata.fda.gov [accessdata.fda.gov]
- 14. Frontiers | Efficacy and safety of insulin glargine 300 units/mL vs insulin degludec in patients with type 1 and type 2 diabetes: a systematic review and meta-analysis [frontiersin.org]
- 15. hcplive.com [hcplive.com]
- 16. More Similarities Than Differences Testing Insulin Glargine 300 Units/mL Versus Insulin Degludec 100 Units/mL in Insulin-Naïve Type 2 Diabetes: The Randomized Head-to-Head BRIGHT Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Efficacy and Safety of Insulin Degludec in a Flexible Dosing Regimen vs Insulin Glargine in Patients With Type 1 Diabetes (BEGIN: Flex T1): A 26-Week Randomized, Treat-to-Target Trial With a 26-Week Extension - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Insulin degludec, an ultra-longacting basal insulin, versus insulin glargine in basal-bolus treatment with mealtime insulin aspart in type 2 diabetes (BEGIN Basal-Bolus Type 2): a

phase 3, randomised, open-label, treat-to-target non-inferiority trial - PubMed
[pubmed.ncbi.nlm.nih.gov]

- 19. Effect of Insulin Degludec vs Insulin Glargine U100 on Hypoglycemia in Patients With Type 2 Diabetes: The SWITCH 2 Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
- 20. [PDF] Effect of Insulin Degludec vs Insulin Glargine U100 on Hypoglycemia in Patients With Type 2 Diabetes: The SWITCH 2 Randomized Clinical Trial | Semantic Scholar [semanticscholar.org]
- 21. Original Article [sciencehub.novonordisk.com]
- To cite this document: BenchChem. [Meta-analysis of clinical trials comparing Insulin degludec to other basal insulins]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10830389#meta-analysis-of-clinical-trials-comparing-insulin-degludec-to-other-basal-insulins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com